Cas no 85153-82-8 (propyl 5-oxo-dl-prolinate)

• Product Name: propyl 5-oxo-dl-prolinate
• CAS No: 85153-82-8
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 887366
• PubChem ID: 14038125
• Update Time: 2025-04-19

propyl 5-oxo-dl-prolinate Chemical and Physical Properties

Names and Identifiers

• propyl 5-oxo-dl-prolinate
• propyl 5-oxopyrrolidine-2-carboxylate
• 85153-82-8
• DTXSID601005598
• SCHEMBL1619445
• AKOS017270820
• Propyl 5-hydroxy-3,4-dihydro-2H-pyrrole-2-carboxylate
• EINECS 285-867-5

• Inchi： 1S/C8H13NO3/c1-2-5-12-8(11)6-3-4-7(10)9-6/h6H,2-5H2,1H3,(H,9,10)
• InChI Key： BGXWNKLNZHEEMA-UHFFFAOYSA-N
• SMILES： O(CCC)C(C1CCC(N1)=O)=O

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.127
• Boiling Point: 323°C at 760 mmHg
• Flash Point: 149.2°C
• Refractive Index: 1.467

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives